A Comprehensive Technical Guide to the Physicochemical Properties of 2,3,4,5,6-Pentafluoroaniline
A Comprehensive Technical Guide to the Physicochemical Properties of 2,3,4,5,6-Pentafluoroaniline
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,3,4,5,6-Pentafluoroaniline (CAS No. 771-60-8) is a fluorinated aromatic amine of significant interest in various fields, including pharmaceutical synthesis, liquid crystal development, and materials science.[1] Its unique properties, conferred by the extensive fluorination of the aniline (B41778) ring, make it a valuable intermediate in the synthesis of complex molecules.[1] The five fluorine atoms significantly influence the electron distribution within the molecule, deactivating the aromatic ring towards electrophilic substitution and reducing the basicity of the amino group compared to unsubstituted aniline.[1] This technical guide provides a detailed overview of the core physicochemical properties of 2,3,4,5,6-pentafluoroaniline, complete with experimental protocols and a workflow for its synthesis.
Core Physicochemical Properties
The key physicochemical properties of 2,3,4,5,6-pentafluoroaniline are summarized in the table below, providing a quick reference for laboratory and research applications.
| Property | Value | Reference |
| Molecular Formula | C₆H₂F₅N | [2] |
| Molecular Weight | 183.08 g/mol | [2] |
| Appearance | White to salmon crystalline low melting solid | [3] |
| Melting Point | 33-35 °C | [2][3][4] |
| Boiling Point | 153 °C | [2][3][4] |
| Density | 1.744 g/cm³ | [4] |
| Solubility in Water | Insoluble | [2][3][4] |
| Solubility in Organic Solvents | Soluble in toluene, methanol, and acetone | [2][3] |
| pKa | -0.16 ± 0.10 (Predicted) | [4] |
| Flash Point | 73 °C (163.4 °F) | [4] |
| CAS Number | 771-60-8 | [2] |
Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key physicochemical properties of 2,3,4,5,6-pentafluoroaniline.
Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline compound like 2,3,4,5,6-pentafluoroaniline, the melting point is a sharp, well-defined range.
Methodology: Capillary Method
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Sample Preparation: A small amount of finely powdered, dry 2,3,4,5,6-pentafluoroaniline is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is attached to a thermometer, with the sample positioned adjacent to the thermometer bulb. This assembly is then placed in a melting point apparatus, such as a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil) or an automated melting point apparatus.
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Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range.
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Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound. A broad melting range suggests the presence of impurities.
Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. Since 2,3,4,5,6-pentafluoroaniline is a low-melting solid, its boiling point is determined in the liquid state.
Methodology: Micro Boiling Point Determination
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Sample Preparation: A small amount of 2,3,4,5,6-pentafluoroaniline is placed in a small test tube or a fusion tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the sample.
-
Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele tube filled with oil).
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Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the capillary tube will expand and bubble out.
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Observation: Heating is continued until a steady stream of bubbles emerges from the open end of the capillary tube. The heat is then removed, and the apparatus is allowed to cool slowly. The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling point.[5]
Density Determination
Density is the mass of a substance per unit volume. For a solid like 2,3,4,5,6-pentafluoroaniline, the density can be determined by measuring its mass and the volume it displaces.
Methodology: Volume Displacement Method
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Mass Measurement: A known mass of solid 2,3,4,5,6-pentafluoroaniline is accurately weighed using an analytical balance.
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Volume Measurement: A graduated cylinder is partially filled with a liquid in which the compound is insoluble (e.g., water). The initial volume of the liquid is recorded.
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Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged and that no air bubbles are trapped.
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Final Volume: The new volume of the liquid in the graduated cylinder is recorded. The difference between the final and initial volumes gives the volume of the solid.
-
Calculation: The density is calculated by dividing the mass of the solid by its volume.
Solubility Determination
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous solution.
Methodology: Qualitative and Semi-Quantitative Determination
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Sample Preparation: A small, accurately weighed amount of 2,3,4,5,6-pentafluoroaniline (e.g., 10 mg) is placed in a test tube.
-
Solvent Addition: A known volume of the solvent (e.g., 1 mL of water or an organic solvent) is added to the test tube.
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Observation: The mixture is agitated vigorously for a set period. The solubility is observed and categorized as:
-
Soluble: If the solid completely dissolves.
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Partially Soluble: If some of the solid dissolves.
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Insoluble: If the solid does not dissolve.
-
-
Quantitative Determination (if required): For a more precise measurement, a saturated solution is prepared at a specific temperature. A known volume of the saturated solution is then carefully evaporated to dryness, and the mass of the remaining solute is determined. This allows for the calculation of solubility in terms of g/100 mL or other standard units.
Synthesis Workflow
2,3,4,5,6-Pentafluoroaniline can be synthesized through various routes. A common laboratory-scale synthesis involves the Hofmann rearrangement of pentafluorobenzamide. The workflow for this synthesis is illustrated in the diagram below.
Caption: Workflow for the synthesis of 2,3,4,5,6-Pentafluoroaniline via Hofmann rearrangement.
Safety and Handling
2,3,4,5,6-Pentafluoroaniline is considered a hazardous substance. It is harmful if swallowed and causes skin and eye irritation.[6] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[6][7]
Applications
The unique electronic properties of 2,3,4,5,6-pentafluoroaniline make it a valuable building block in several areas:
-
Pharmaceuticals: It serves as a precursor in the synthesis of various specialized compounds and drug candidates.[2] The incorporation of fluorine atoms can enhance the metabolic stability and binding affinity of drug molecules.[8]
-
Liquid Crystals: It is used in the manufacturing of advanced liquid crystal materials.[8]
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Catalysis: It is used in the preparation of pentafluorophenylammonium triflate, which is an efficient catalyst for esterification and thioesterification reactions.[3]
-
Coordination Chemistry: It is used in the synthesis of titanium complexes with salicylaldiminato ligands and forms metal-drug complexes.[3]
This guide provides a foundational understanding of the physicochemical properties of 2,3,4,5,6-pentafluoroaniline, essential for its safe handling and effective application in research and development.
References
- 1. nbinno.com [nbinno.com]
- 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
- 3. chem.ucalgary.ca [chem.ucalgary.ca]
- 4. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
- 5. uomus.edu.iq [uomus.edu.iq]
- 6. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
- 7. pennwest.edu [pennwest.edu]
- 8. alnoor.edu.iq [alnoor.edu.iq]
